Cas no 201206-92-0 (1,1'-Binaphthalene, 3,3'-diiodo-2,2'-dimethoxy-)

1,1'-Binaphthalene, 3,3'-diiodo-2,2'-dimethoxy- structure
201206-92-0 structure
Product Name:1,1'-Binaphthalene, 3,3'-diiodo-2,2'-dimethoxy-
CAS No:201206-92-0
MF:C22H16I2O2
MW:566.170190811157
CID:2840285
PubChem ID:5045943
Update Time:2025-04-21

1,1'-Binaphthalene, 3,3'-diiodo-2,2'-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • HIZWAQDKAGRIPL-UHFFFAOYSA-N
    • SCHEMBL3917069
    • (+/-)-3,3'-diiodo-2,2'-dimethoxy-1,1'-binaphthyl
    • (-/+)-3,3'-diiodo-2,2'-dimethoxy-1,1'-binaphthyl
    • 180507-30-6
    • 201206-92-0
    • (S)-3,3'-Diiodo-2,2'-dimethoxy-1,1'-binaphthalene
    • 3,3'-DIIODO-2,2'-DIMETHOXY-1,1'-BINAPHTHYL
    • DTXSID10407763
    • AKOS024427013
    • DTXCID60358615
    • 1,1'-Binaphthalene, 3,3'-diiodo-2,2'-dimethoxy-
    • 3,3'-DIIODO-2,2'-DIMETHOXY-(1,1')BINAPHTHALENYL
    • 3,3'-Diiodo-2,2'-dimethoxy-1,1'-binaphthalene
    • Inchi: 1S/C22H16I2O2/c1-25-21-17(23)11-13-7-3-5-9-15(13)19(21)20-16-10-6-4-8-14(16)12-18(24)22(20)26-2/h3-12H,1-2H3
    • InChI Key: HIZWAQDKAGRIPL-UHFFFAOYSA-N
    • SMILES: IC1=CC2C=CC=CC=2C(=C1OC)C1=C(C(=CC2C=CC=CC1=2)I)OC

Computed Properties

  • Exact Mass: 565.92397Da
  • Monoisotopic Mass: 565.92397Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 431
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.3
  • Topological Polar Surface Area: 18.5Ų
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